4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile

• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 4-[(4-bromophenoxy)methyl]oxane-4-carbonitrile
• InChI: InChI=1S/C13H14BrNO2/c14-11-1-3-12(4-2-11)17-10-13(9-15)5-7-16-8-6-13/h1-4H,5-8,10H2
• InChI Key: IFPIVFZEESXEKS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(COC2=CC=C(C=C2)Br)C#N

Description

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile is a chemical compound with the molecular formula C12H15BrO2. It is a halogenated heterocycle that is used as a building block in organic synthesis . This compound is known for its unique structure, which includes a bromophenoxy group attached to a tetrahydro-2H-pyran ring with a carbonitrile group.

Preparation Methods

The synthesis of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile involves several steps. One common method includes the reaction of 4-bromophenol with tetrahydro-2H-pyran-4-carbonitrile in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Oxidation Reactions: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction Reactions: Reduction of the carbonitrile group can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) to form amines.

Scientific Research Applications

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structure.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile involves its interaction with specific molecular targets. The bromophenoxy group can interact with enzymes or receptors, leading to changes in their activity. The carbonitrile group can also participate in various biochemical reactions, influencing cellular pathways .

Comparison with Similar Compounds

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile can be compared with similar compounds such as:

4-(4-Bromophenoxy)tetrahydro-2H-pyran: This compound lacks the carbonitrile group, making it less reactive in certain chemical reactions.

2-(4-Bromophenoxy)tetrahydro-2H-pyran: This compound has a different substitution pattern on the pyran ring, leading to different chemical properties and reactivity.

Methyl tetrahydro-2H-pyran-4-carboxylate: This compound has a carboxylate group instead of a carbonitrile group, resulting in different chemical behavior.

The uniqueness of this compound lies in its combination of the bromophenoxy and carbonitrile groups, which confer distinct chemical and biological properties.